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Compound of Interest

Compound Name: 2-Tetradecyne

Cat. No.: B15492276

Essential Safety and Handling Guide for 2-
Tetradecyne

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Tetradecyne. The following procedures are based on available
safety data for structurally similar long-chain hydrocarbons and general best practices for
handling alkynes, as a specific Safety Data Sheet (SDS) for 2-Tetradecyne (CAS No. 638-60-
8) is not readily available. The primary identified hazard for similar substances is aspiration
toxicity, which can be fatal if the substance is swallowed and enters the airways.[1][2] Repeated
exposure may also lead to skin dryness and cracking.[1][2]

Hazard Identification and Classification

While specific GHS classification for 2-Tetradecyne is not available, based on similar
compounds, it should be handled as a substance with potential aspiration toxicity.

Signal Word: Danger[1][2]
Hazard Statements:

e H304: May be fatal if swallowed and enters airways.[1][2]
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Precautionary Statements:

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[11[2]

e P331: Do NOT induce vomiting.[1][2]
e P405: Store locked up.[1][2]

e P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is crucial to ensure safety when
handling 2-Tetradecyne.
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PPE Category Item Specifications
Chemical splash goggles
compliant with OSHA's eye
Eye and Face Protection Safety Goggles and face protection regulations

in 29 CFR 1910.133 or
European Standard EN166.[3]

Face Shield

Recommended when there is

a risk of splashing.

Skin and Body Protection

Laboratory Coat

Standard laboratory coat to be

worn at all times.

Chemical-Resistant Apron

Recommended for handling

larger quantities.

Gloves

Chemically resistant gloves
(e.g., nitrile or neoprene).
Inspect for tears or holes

before use.

Respiratory Protection

Not generally required under
normal use with adequate

ventilation.

Use a NIOSH-approved
respirator with an organic
vapor cartridge if working in a
poorly ventilated area or if

mists are generated.

Operational Plan: Step-by-Step Handling Procedure

1

N

. Preparation and Engineering Controls:

Ensure a well-ventilated work area. A fume hood is recommended, especially for procedures

that may generate aerosols or involve heating.

Locate the nearest safety shower and eyewash station before beginning work.

Have appropriate spill cleanup materials readily available.

. Donning Personal Protective Equipment:
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e Put on a laboratory coat and ensure it is fully buttoned.

e Don chemical splash goggles.

o Wear appropriate, inspected, and properly fitting chemical-resistant gloves.
3. Handling 2-Tetradecyne:

» Carefully open the container on a stable surface, avoiding splashes.

o Dispense the required amount of 2-Tetradecyne using appropriate tools (e.g., pipette,
syringe).

o Keep the container tightly closed when not in use.

e Avoid contact with skin and eyes. In case of accidental contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes.

e Do not eat, drink, or smoke in the work area.

4. Post-Handling:

e Thoroughly wash hands with soap and water after handling.
e Clean the work area and any equipment used.

» Properly remove and dispose of gloves.

Disposal Plan

All waste materials must be disposed of in accordance with local, regional, and national
regulations.[1]

1. Waste Collection:

¢ Collect waste 2-Tetradecyne and any contaminated materials (e.g., gloves, paper towels) in
a designated, properly labeled, and sealed hazardous waste container.

¢ Do not mix with other waste streams unless compatibility is confirmed.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/87189
https://www.benchchem.com/product/b15492276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

4

Emergency Procedures

. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name "2-

Tetradecyne".

. Storage:

Store the waste container in a designated, secure, and well-ventilated area, away from

incompatible materials.

. Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.
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Emergency Situation

First Aid and Response Measures

Skin Contact

Immediately remove contaminated clothing.
Rinse the affected skin area with plenty of water

for at least 15 minutes.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting.[1][2] Immediately call
a poison control center or doctor for treatment

advice.[1][2] If vomiting occurs, keep head low
so that stomach content doesn't get into the

lungs.

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.

Below is a workflow diagram illustrating the safe handling procedure for 2-Tetradecyne.
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Workflow for Safe Handling of 2-Tetradecyne
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Caption: Workflow for the safe handling and disposal of 2-Tetradecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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